Methyl 2-(4,4-difluoropyrrolidin-2-yl)acetate;hydrochloride

• IUPAC Name: methyl 2-(4,4-difluoropyrrolidin-2-yl)acetate;hydrochloride
• InChI: InChI=1S/C7H11F2NO2.ClH/c1-12-6(11)2-5-3-7(8,9)4-10-5;/h5,10H,2-4H2,1H3;1H
• InChI Key: YDLMXADMRDAIJC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1CC(CN1)(F)F.Cl
• Molecular Formula: C7H12ClF2NO2
• Molecular Weight: 215.62 g/mol

Description

“Methyl 2-(4,4-difluoropyrrolidin-2-yl)acetate;hydrochloride” is a chemical compound with the CAS Number: 2580092-71-1. It has a molecular weight of 215.63 and is commonly known as MDPHP. It is typically stored at a temperature of 4°C.

Molecular Structure Analysis

The IUPAC name of this compound is methyl ®-2- (4,4-difluoropyrrolidin-2-yl)acetate hydrochloride. The InChI code is 1S/C7H11F2NO2.ClH/c1-12-6 (11)2-5-3-7 (8,9)4-10-5;/h5,10H,2-4H2,1H3;1H/t5-;/m1./s1.

Physical And Chemical Properties Analysis

“this compound” is a powder.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Techniques : A study by Morgentin et al. (2009) describes an efficient method for the synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate, which could be relevant for the synthesis of similar compounds like "Methyl 2-(4,4-difluoropyrrolidin-2-yl)acetate;hydrochloride" (Morgentin et al., 2009).

Applications in Drug Development and Radiopharmaceuticals

• Radiolabeling for PET Imaging : Matarrese et al. (2000) reported the synthesis and in vivo evaluation of a radiolabeled compound for potential use in positron emission tomography (PET), showcasing the application of complex organic molecules in medical imaging (Matarrese et al., 2000).

Pharmacological Studies

• Kappa-Opioid Receptor Antagonists : Grimwood et al. (2011) characterized a novel kappa-opioid receptor antagonist, highlighting the importance of structural analogs in the development of therapeutic agents (Grimwood et al., 2011).

Chemical Reactivity and Molecular Interactions

• Molecular Interactions : Studies on the interactions and inhibition effects of certain compounds on metal surfaces in corrosive environments demonstrate the utility of organic molecules in materials science and corrosion prevention, as shown by Murmu et al. (2019) (Murmu et al., 2019).

Analytical and Synthetic Chemistry

• Novel Syntheses : Research by Dawadi and Lugtenburg (2011) presents innovative syntheses of pyrrole derivatives, which could be analogous to methodologies applicable to "this compound" synthesis (Dawadi & Lugtenburg, 2011).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. The signal word for this compound is “Warning” and it is represented by the GHS07 pictogram.